[4-[4-(3-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-methyl-5-propylpyrazol-3-yl)methanone

• IUPAC Name: [4-[4-(3-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-methyl-5-propylpyrazol-3-yl)methanone
• InChI: InChI=1S/C23H29N5O/c1-4-6-19-14-21(27(3)26-19)23(29)28-11-9-17(10-12-28)22-20(15-24-25-22)18-8-5-7-16(2)13-18/h5,7-8,13-15,17H,4,6,9-12H2,1-3H3,(H,24,25)
• InChI Key: PPSSQCCYKQWSAF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C(=C1)C(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC=CC(=C4)C)C
• Molecular Formula: C23H29N5O
• Molecular Weight: 391.5 g/mol

Description

The compound contains two pyrazole rings, which are nitrogen-containing heterocycles. Pyrazoles are known for their diverse biological activities and are present in several drugs currently on the market. The compound also contains a piperidine ring, which is a common structural unit in many pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrazole derivatives have been shown to have a wide variety of biological activities, including cytotoxic activity against several human cell lines.